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Abstract
Coreoside B is a polyacetylene glycoside isolated from the buds of Coreopsis tinctoria Nutt.

This technical document provides a concise summary of its known properties, including its

chemical identifiers, and biological activity. While specific quantitative data on its bioactivity is

limited in publicly available literature, this guide consolidates the existing information to support

further research and drug development endeavors. This document also outlines a general

experimental protocol for the isolation and antimicrobial evaluation of polyacetylene glycosides

from Coreopsis tinctoria and explores potential signaling pathways associated with the plant's

extracts that may warrant investigation for Coreoside B.

Chemical and Physical Properties
Coreoside B has been identified and characterized with the following properties. A summary of

this information is presented in Table 1.

Property Value Citation

CAS Number 1580464-83-0 [1][2][3]

Molecular Formula C25H36O12 [1][2][3]

Molecular Weight 528.55 g/mol [2][3]

Table 1: Chemical Identifiers and Physical Properties of Coreoside B
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Biological Activity
Antimicrobial Activity
Coreoside B has been reported to exhibit weak antimicrobial activity against Gram-positive

bacteria, specifically Staphylococcus aureus and Bacillus anthracis.[2] In the primary study

identifying this activity, the effect was described qualitatively as "weak," and specific minimum

inhibitory concentration (MIC) values were not provided for Coreoside B.[2] For context, a

related polyacetylene glycoside isolated from the same plant, Coreoside E, demonstrated

significant antimicrobial activity with MIC values of 27 ± 0.27 µM against Staphylococcus

aureus and 18 ± 0.40 µM against Bacillus anthracis.[2]

Experimental Protocols
While a detailed, step-by-step protocol for the isolation of Coreoside B is not available in the

cited literature, a general methodology for the isolation of polyacetylene glycosides from

Coreopsis tinctoria can be inferred. Similarly, a standard protocol for assessing antimicrobial

activity is provided below.

General Isolation of Polyacetylene Glycosides from
Coreopsis tinctoria
The following is a generalized workflow for the isolation of compounds like Coreoside B from

Coreopsis tinctoria.
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Caption: Generalized workflow for the isolation of Coreoside B.
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Extraction: The dried and powdered buds of Coreopsis tinctoria Nutt. are extracted with a

solvent such as 95% ethanol. The resulting extract is then concentrated under reduced

pressure to yield a crude extract.

Fractionation: The crude extract is subjected to column chromatography, for example, over a

silica gel column, eluting with a gradient of solvents to separate the components into different

fractions.

Purification: Fractions are monitored for the presence of the desired compounds. Those

containing polyacetylene glycosides are further purified using techniques like preparative

high-performance liquid chromatography (HPLC) to yield the pure compound, Coreoside B.

Antimicrobial Activity Assessment: Broth Microdilution
Method
The minimum inhibitory concentration (MIC) is a standard measure of the lowest concentration

of an antimicrobial agent that inhibits the visible growth of a microorganism. A standard broth

microdilution protocol is outlined below.
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Preparation

Inoculation & Incubation

Analysis

Prepare serial dilutions of Coreoside B in a 96-well plate.

Inoculate each well of the 96-well plate with the bacterial suspension.

Culture Staphylococcus aureus and Bacillus anthracis overnight.

Adjust bacterial cultures to a standardized concentration (e.g., 0.5 McFarland).

Incubate the plate at 37°C for 18-24 hours.

Visually inspect the wells for turbidity (bacterial growth).

The MIC is the lowest concentration with no visible growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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